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Compound of Interest

Compound Name: Deoxylapachol

Cat. No.: B151955

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deoxylapachol, a naturally occurring 1,4-naphthoquinone, has emerged as a versatile
molecular probe with significant potential in cell biology and drug discovery.[1] Its inherent
chemical properties and biological activities, including antifungal and antineoplastic effects,
make it a valuable tool for investigating various cellular processes.[1] This document provides
detailed application notes and experimental protocols for utilizing deoxylapachol as a
molecular probe to investigate signaling pathways, induce and monitor apoptosis, and assess
cellular responses.
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Property Value Reference
Molecular Formula C15H1402 [1]
Molecular Weight 226.27 g/mol [1]
Appearance Solid [2]
Solubility Soluble in DMSO [2]
Storage Store at -20°C in the dark. [2]
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Stock Solution Preparation: Prepare a 10 mM stock solution of deoxylapachol in sterile
DMSO. Aliquot and store at -20°C to avoid repeated freeze-thaw cycles. Protect from light.

Applications as a Molecular Probe

Deoxylapachol can be employed in a range of cell-based assays to probe cellular signaling
and function. Its utility stems from its ability to modulate key signaling pathways and its
potential intrinsic fluorescence.

Investigation of Cellular Signaling Pathways

Deoxylapachol is known to influence several critical signaling cascades, making it a useful tool
to study their roles in cellular health and disease.

a. PI3K/Akt/mTOR Pathway: This pathway is central to cell growth, proliferation, and survival.
Deoxylapachol, like other naphthoquinones, is hypothesized to modulate this pathway.

b. MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is
involved in cellular responses to a variety of stimuli and regulates processes such as
proliferation, differentiation, and apoptosis.

c. STAT3 Signaling Pathway: Signal Transducer and Activator of Transcription 3 (STAT3) is a
key mediator of cytokine and growth factor signaling and is often dysregulated in cancer.
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Cell Treatment

Culture Cells to 70-80% Confluency

Treat with Vehicle Control (DMSO)

v Cell Lysis & Pi)tein Quantification

Treat with Deoxylapachol >
(e.g., 1-50 pM)

Lyse Cells in RIPA Buffer

:

Determine Protein Concentration
(e.g., BCA Assay)

Western Blot Analysis

SDS-PAGE

:

Transfer to PVDF Membrane

:

Block with 5% BSA or Milk

:

Incubate with Primary Antibodies
(e.g., p-Akt, p-ERK, p-STAT3)

:

Incubate with HRP-conjugated
Secondary Antibody

:

Detect with ECL Substrate

Click to download full resolution via product page

Workflow for studying signaling pathways using deoxylapachol.
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Induction and Analysis of Apoptosis

Deoxylapachol can induce apoptosis, or programmed cell death, in various cell types. This
property can be harnessed to study the apoptotic signaling cascade.

Apoptosis Signaling Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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